Dysprosium158

• CAS No.: 14913-25-8
• Molecular Formula: C10H10Cl2O2S2

Description

Significance of Dysprosium-158 within the Nuclear Chart

158Dy is situated in a mass region (A ≈ 150-190) known for exhibiting diverse nuclear structures, including vibrational, rotational, and transitional behaviors. researchgate.netosti.gov Nuclei in this region often display characteristics that challenge theoretical models, making experimental data from isotopes like 158Dy invaluable. Its position with 92 neutrons places it near the boundary where nuclear deformation becomes prominent. chemlin.org

The significance of 158Dy lies in its transitional character. Its energy spectrum shows properties indicative of a transition between vibrational (U(5) symmetry) and rotational (SU(3) symmetry) collective modes. researchgate.net This makes it a key nucleus for investigating phenomena such as shape coexistence and the interplay between single-particle and collective degrees of freedom. Studies of 158Dy help to map how nuclear properties evolve as neutrons are added, moving from lighter, more spherical Dysprosium isotopes towards heavier, well-deformed ones.

Isotope	Natural Abundance (%) webelements.com	Neutron Number (N) chemlin.org	Spin and Parity (Iπ) chemlin.org
156Dy	0.06(1)	90	0+
158Dy	0.10(1)	92	0+
160Dy	2.34(8)	94	0+
161Dy	18.91(24)	95	5/2+
162Dy	25.51(26)	96	0+
163Dy	24.90(16)	97	5/2-
164Dy	28.18(37)	98	0+

Note: Natural abundances are approximate and can vary slightly. webelements.com

Historical Context of Nuclear Structure Investigations of Dysprosium Isotopes

Investigations into the nuclear structure of Dysprosium isotopes have a long history, evolving with advancements in experimental techniques and theoretical models. Early studies focused on identifying energy levels and transitions through radioactive decay and nuclear reactions. osti.gov As experimental capabilities improved, techniques such as in-beam gamma-ray spectroscopy following heavy-ion reactions allowed for the study of higher spin states, revealing collective rotational bands. osti.gov

The Dysprosium isotopic chain, particularly around N=90-94, has been a fertile ground for studying the onset of nuclear deformation and the phenomenon of "backbending," where the moment of inertia of a nucleus increases sharply at high rotational frequencies due to the alignment of nucleon pairs. osti.gov 158Dy, with N=92, is part of this transitional region, and its study has contributed to understanding how collectivity develops and how different nuclear models describe this evolution.

Theoretical efforts, including the Shell Model Monte Carlo (SMMC) method and the Interacting Boson Model (IBM), have been employed to describe the properties of Dysprosium isotopes. researchgate.netarxiv.org Comparing experimental data from nuclei like 158Dy with predictions from these models has been crucial for refining our understanding of nuclear forces and the microscopic origins of collective behavior. researchgate.net The challenging nature of describing the transitional character of 158Dy has spurred the development of extended models. researchgate.net

Detailed research findings on 158Dy have been compiled and evaluated over the years, contributing to comprehensive nuclear data sheets for the A=158 mass chain. osti.govresearchgate.netresearchgate.net These evaluations summarize experimental results from various decay and reaction studies, providing adopted level schemes and properties that serve as a basis for further theoretical interpretation. osti.govresearchgate.net

Property	Value	Unit	Source/Note
Atomic Number (Z)	66	-	chemlin.org
Neutron Number (N)	92	-	chemlin.org
Mass Number (A)	158	-	chemlin.org
Isotopic Mass	157.92442(2)	u	chemlin.org
Half-life	Stable	-	chemlin.org
Spin and Parity (Iπ)	0+	-	chemlin.org
Natural Abundance	0.095(3)	%	chemlin.org
Binding Energy	1294.03554847	MeV	Calculated per nucleus chemlin.org
Charge Radius	5.1815(3023)	fm	chemlin.org

Note: Uncertainties are given in parentheses. chemlin.org

Nuclear Structure Characterization of Dysprosium 158

Energy Level Schemes and Spin-Parity Assignments

Characterizing the energy levels and assigning their corresponding spin () and parity () are fundamental steps in understanding the nuclear structure of an isotope like Dy. These assignments are often determined through analyzing gamma-ray transitions between energy levels, conversion electron data, and angular distribution measurements. dntb.gov.ua

Identification of Low-Lying Energy States and Their Characteristics

The low-lying energy states in Dy exhibit characteristics indicative of collective behavior. These states include members of the ground-state rotational band and potentially vibrational excitations. Experimental studies have identified several low-lying levels. researchgate.netresearchgate.net For instance, the first excited state is the member of the ground-state band. The energy spectrum of Dy in the low-lying region is considered to be in the transitional region between vibrational and rotational collective modes. researchgate.net

Systematics of Excited 0+ States in Dysprosium-158

Excited states in nuclei are of particular interest as they can correspond to various excitation modes, such as -vibrations or pairing vibrations. In Dy, excited states have been observed. New levels were reported at energies such as 1269 keV, 1549 keV, 1743 keV, and 2000 keV. researchgate.net The state, often referred to as the band head, is energetically close to the band in Dy, making its theoretical description challenging in certain models. researchgate.net The nature of these excited states can be complex, potentially exhibiting a mixed nature of quasiparticle excitations coupled to collective vibrations. arxiv.org

Properties of High-Spin States in Dysprosium-158

Investigating high-spin states provides information about the nucleus' behavior under stress from increasing angular momentum. In Dy, high-spin states have been explored using in-beam gamma-ray spectroscopy. researchgate.net These studies have extended the known level schemes to higher spins, revealing the behavior of rotational bands at increasing angular momentum. researchgate.net The alignment of nucleons plays a significant role in the collective structure of high-spin states, leading to phenomena like backbending. osti.gov

Collective Excitations and Deformations in Dysprosium-158

Collective excitations, such as rotations and vibrations, are crucial features of nuclear structure in deformed nuclei. Dy exhibits characteristics of a nucleus in a transitional region, displaying aspects of both vibrational and rotational collectivity. researchgate.net

Rotational Band Structures and Systematics

Rotational bands are a hallmark of deformed nuclei, where the nucleus rotates as a whole. These bands consist of a sequence of states with increasing spin, built upon a specific intrinsic state. The energy spacing between levels within a rotational band is characteristic of the nucleus' moment of inertia.

Yrast and Non-Yrast Rotational Bands

The yrast band is the sequence of states with the lowest energy for a given spin. Non-yrast bands are excited bands that lie higher in energy for the same spin. In Dy, several rotational bands have been observed, including the yrast band and various sidebands. researchgate.netresearchgate.net These bands provide insights into the different excitation modes and quasiparticle configurations that contribute to the nucleus' structure at various spins. researchgate.net Theoretical models, such as the pseudo-SU(3) model, have been employed to describe the energetics of states belonging to normal parity bands, including yrast and non-yrast structures. researchgate.net The study of these bands at high spins helps in understanding phenomena like band crossings, where the yrast sequence changes due to the alignment of nucleons. researchgate.netosti.gov

Analysis of Band Crossing Phenomena and Rotational Alignments

Band crossing is a phenomenon observed in the rotational bands of deformed nuclei, where the ground-state band is intersected by an excited band, typically a two-quasiparticle band. This crossing often leads to irregularities in the moment of inertia, known as backbending psu.eduarxiv.org. Rotational alignment refers to the process where the angular momenta of individual nucleons, particularly those in high-j intruder orbitals, align with the collective rotational angular momentum of the nucleus arxiv.org.

In 158Dy, the energy spectrum is described as belonging to the transitional region between vibrational and rotational collective modes researchgate.net. Studies of high-spin states in 158Dy have investigated its high-spin behavior and band crossing systematics researchgate.net. The first backbending in dysprosium isotopes is often well reproduced in theoretical calculations and is understood as being caused by the crossing of the ground band with a two-quasiparticle band formed by aligned high-j intruder particles psu.eduutk.edu. The magnitude of the backbending is related to the crossing angle between the interacting bands psu.edu. While the average behavior of experimental data can be reproduced by some models, a quantitative description of electromagnetic properties and the moment of inertia at low angular momenta can be challenging, suggesting the need for a richer mean-field basis psu.edu.

Vibrational Modes and Their Manifestations

Beyond rotational excitations, nuclei can also exhibit vibrational modes, which correspond to oscillations in the nuclear shape. These are typically categorized into beta, gamma, and octupole vibrations.

Beta-Vibrational Bands

Beta-vibrational bands (Kπ = 0+) correspond to oscillations in the axial deformation (β) of the nucleus, where the shape oscillates along the axis of symmetry. In 158Dy, a K = 0 one-phonon beta-vibrational band has been firmly established through studies of radioactive decay osti.gov. The band head of the 0+ beta band is reported to be very close in energy to the ground-state band researchgate.net. A new low-lying 0+ state at 1710.2 keV in 158Dy has also been reported, which may have collective character osti.gov. Excited 0+ states have been strongly populated in 158Dy at energies such as 991 keV, 1269 keV, 1549 keV, 1743 keV, and 2000 keV in (p,t) reaction studies researchgate.net. The 990.6-keV beta vibration has a measured limiting value for the monopole matrix element osti.gov.

Gamma-Vibrational Bands

Gamma-vibrational bands (Kπ = 2+) are associated with oscillations in the triaxial deformation (γ), where the nucleus oscillates away from axial symmetry, becoming temporarily triaxial. In 158Dy, a K = 2 one-phonon gamma-vibrational band has been identified osti.gov. The band head energy of the first excited Kπ = 2+ band in 158Dy is approximately 946 keV aps.org. The energy staggering between level energies of the even- and odd-spin members of the gamma-band provides insight into the nature of triaxiality in the nucleus aps.org.

Octupole Vibrational Bands

Octupole vibrational bands (typically Kπ = 0-, 1-, 2-, 3-) correspond to pear-shaped oscillations of the nucleus. Members of the K = 0, 1, 2, and 3 octupole vibrational bands have been identified in 158Dy and compared to theoretical calculations osti.gov. Proposed assignments for one-phonon octupole vibrational bands include states with specific spins and parities at various excitation energies osti.gov.

Here is a summary of some identified vibrational band heads and excited 0+ states in 158Dy based on the search results:

Band Type	Kπ	Excitation Energy (keV)	Notes	Source
Beta Vibration	0+	~991	Strongly populated in (p,t) reactions	researchgate.net
Beta Vibration	0+	1710.2	Possible collective character	osti.gov
Beta Vibration	0+	1269	New level from (p,t) studies	researchgate.net
Beta Vibration	0+	1549	New level from (p,t) studies	researchgate.net
Beta Vibration	0+	1743	New level from (p,t) studies	researchgate.net
Beta Vibration	0+	2000	New level from (p,t) studies	researchgate.net
Gamma Vibration	2+	~946	Band head energy	aps.org
Octupole Vibration	0-	1608.0	Proposed 1- state	osti.gov
Octupole Vibration	0-	1671.8	Proposed 3- state	osti.gov
Octupole Vibration	0-	1818.7	Proposed 5- state	osti.gov
Octupole Vibration	1-	1441.7	Proposed 1- state	osti.gov
Octupole Vibration	1-	1501.1	Proposed 2- state	osti.gov
Octupole Vibration	1-	1513.6	Proposed 3- state	osti.gov
Octupole Vibration	1-	1618.4	Proposed 4- state	osti.gov
Octupole Vibration	1-	1634.5	Proposed 5- state	osti.gov
Octupole Vibration	2-	1371.7	Proposed 2- state	osti.gov
Octupole Vibration	2-	1397.2	Proposed 3- state	osti.gov
Octupole Vibration	2-	1518.5	Proposed 4- state	osti.gov
Octupole Vibration	2-	1528.1	Proposed 5- state	osti.gov
Octupole Vibration	3-	2409.6	Proposed 3- state	osti.gov

Note: This data should ideally be presented in an interactive data table.

Nuclear Shape Coexistence and Phase Transitions

Nuclear shape coexistence is a phenomenon where a nucleus exhibits different intrinsic shapes with similar excitation energies unimi.it. This can involve the coexistence of spherical, deformed (prolate or oblate), and even superdeformed shapes within the same nucleus unimi.itwhiterose.ac.uk. Nuclei in transitional regions are particularly interesting in the study of shape coexistence and quantum phase transitions between different collective modes.

Evidence for Shape Transition from Vibrational to Rotational Collective Modes

158Dy is situated in a mass region known for a shape transition from spherical to deformed nuclei uobasrah.edu.iqjinr.ru. The energy spectrum of 158Dy is described as belonging to the transitional region between vibrational (U(5) symmetry) and rotational (SU(3) symmetry) collective modes researchgate.netuobasrah.edu.iqjinr.ru. This transition can be described by schematic Hamiltonians within the framework of models like the Interacting Boson Model researchgate.netuobasrah.edu.iqjinr.ru.

The potential energy surfaces (PES) as a function of deformation parameters (beta and gamma) are used to study nuclear shapes and transitions uobasrah.edu.iqjinr.ru. In the transition from a spherical vibrator to a deformed rotor, the PES evolves from a single minimum at zero deformation to a deformed minimum jinr.ru. For dysprosium isotopes, a shape transition from a spherical nucleus (e.g., 150Dy) to well-deformed prolate nuclei (e.g., 158-162Dy) is observed jinr.ru. While 158Dy is considered part of the deformed region, its transitional character is evident in the interplay of vibrational and rotational features in its spectrum researchgate.netuobasrah.edu.iq. The closeness in energy of the 0+ ground band head and the beta band head is one indicator of this transitional nature researchgate.net. The study of excited 0+ states, particularly their energy relative to the first excited 2+ state of the ground band, can provide support for the existence of shape coexistence mdpi.com. Nuclei where the 02+ state lies close to or below the 21+ state are often found in the center of islands of shape coexistence mdpi.com.

The transition from collective rotation to noncollective oblate configurations via band termination has been observed in neighboring nuclei like 158Er, highlighting the complex interplay of shape and collective motion in this mass region whiterose.ac.ukosti.gov. While band termination itself is a different phenomenon from the vibrational-to-rotational transition at lower spins, it underscores the significant shape changes that can occur with increasing angular momentum.

Theoretical Predictions and Experimental Signatures of Coexisting Nuclear Shapes

Shape coexistence, the phenomenon where a nucleus exhibits different intrinsic shapes at similar excitation energies, is a key area of study in nuclear physics. unimi.itmdpi.com Theoretical predictions suggest that shape coexistence is not a universal feature across the nuclear chart but is localized within specific "islands" defined by certain ranges of proton and neutron numbers. arxiv.org These predictions are based on theoretical frameworks such as the proxy-SU(3) symmetry and covariant density functional theory. arxiv.org Dysprosium isotopes, including 158Dy, fall within a region where shape coexistence is expected. arxiv.org

Experimental signatures of shape coexistence in even-even nuclei like 158Dy can be identified through various spectroscopic fingerprints. unimi.it These include the energies of low-lying states, the probabilities of gamma decay transitions between nuclear states, the strength of E0 transitions, electromagnetic multipole moments, and the mechanisms by which states are populated in nuclear reactions. unimi.it The presence of excited Kπ = 0+ (beta) and Kπ = 2+ (gamma) bands lying close in energy to the ground state band can indicate shape coexistence. arxiv.orgresearchgate.net In 158Dy, the 0+ band head of an excited band is observed very close in energy to the gamma band, making this nucleus particularly interesting for studying this phenomenon. researchgate.net New Iπ=0+ levels have been identified in 158Dy at energies such as 1269, 1549, 1743, and 2000 keV. researchgate.net

Single-Particle and Quasiparticle Excitations in Dysprosium-158

The excited states in 158Dy can also be understood in terms of single-particle and quasiparticle excitations. These excitations involve the promotion of nucleons (protons or neutrons) to higher energy levels, often described within theoretical models like the Nilsson model or the Cranked Shell Model. aps.orgpsu.edu

Quasiparticle Configuration Assignments for Observed Bands

Rotational bands observed in nuclear spectroscopy experiments are often interpreted in terms of specific quasiparticle configurations. researchgate.netsurrey.ac.uk High spin states in 158Dy have been investigated using techniques such as in-beam gamma-ray spectroscopy following reactions like 150Nd(12C, 4n). researchgate.net These studies have revealed several rotational bands. researchgate.net Sidebands observed in 158Dy have been discussed in terms of quasiparticle configurations. researchgate.net

Assigning specific quasiparticle configurations to observed bands involves comparing experimental data, such as observed alignments and the ratios of reduced transition probabilities (e.g., B(M1)/B(E2) ratios), with theoretical calculations. osti.gov In the context of odd-mass dysprosium isotopes, studies using (d,p) and (d,t) reactions have allowed for the systematic localization of neutron single-particle states and the estimation of single-particle components in excited states by comparing experimental cross sections with theoretical predictions based on DWBA calculations and theoretical wave functions. sdu.dk While 158Dy is an even-even nucleus, these techniques and theoretical frameworks are fundamental to understanding quasiparticle excitations in neighboring isotopes and provide context for interpreting the nature of excited bands in 158Dy.

Contributions of Specific Single-Neutron Orbitals

The behavior of single-neutron orbitals plays a significant role in the nuclear structure of Dysprosium isotopes, particularly in the context of quasiparticle excitations and the formation of rotational bands. Studies of odd-N dysprosium isotopes, such as 155Dy and 157Dy, have provided insights into the contributions of specific neutron orbitals. aps.org For instance, gamma vibrational bands built on the11/2- neutron orbital have been identified in these neighboring isotopes. aps.org The systematics of gamma bands in odd-N dysprosium isotopes show similarities with those in neighboring even-even isotopes, suggesting that the behavior of certain neutron orbitals influences the collective structures observed in 158Dy as well. aps.org

Theoretical models, such as the Cranked Shell Model, are used to predict the behavior of single-neutron orbitals and their contribution to observed bands. aps.org While the direct contribution of specific single-neutron orbitals to the bands in 158Dy is often discussed in the context of quasiparticle excitations involving pairs of neutrons in these orbitals, the properties and energies of these orbitals, as determined from studies of odd-neutron nuclei, are crucial inputs for theoretical calculations describing the structure of 158Dy.

Table: Dysprosium-158 and Related Elements/Isotopes

Name	PubChem CID
Dysprosium	23912
Dysprosium-158	131708391

Theoretical Frameworks and Modeling of Dysprosium 158 Nuclear Structure

Interacting Boson Model (IBM) Applications

The Interacting Boson Model (IBM) is an algebraic model that describes the collective low-lying states of even-even nuclei in terms of a system of interacting bosons, representing pairs of nucleons. The simplest version, IBM-1, treats proton and neutron bosons identically, while IBM-2 distinguishes between them.

IBM-1 and IBM-2 Formulations for Dysprosium-158 Collective States

The IBM framework, particularly IBM-1 and IBM-2, has been applied to describe the collective states in Dysprosium isotopes, including ¹⁵⁸Dy. These models consider a system of s (L=0) and d (L=2) bosons, which represent pairs of valence nucleons outside a closed shell. The total number of bosons (N) is typically taken as half the number of valence nucleons. For ¹⁵⁸Dy, with 66 protons and 92 neutrons, the valence nucleons are considered relative to nearby closed shells (e.g., Z=50 and N=82). The IBM Hamiltonian, which includes terms representing interactions between these bosons, is diagonalized to obtain the energy levels of the collective states. IBM-1 treats proton and neutron bosons symmetrically, while IBM-2 distinguishes between proton (π) and neutron (ν) bosons, allowing for a more detailed description of mixed-symmetry states. Studies have utilized IBM-1 and IBM-2 with specific dynamical symmetries, such as the SU(3) limit, to describe isotopes like ¹⁵⁸Gd, which is in the same mass region as ¹⁵⁸Dy researchgate.netresearchgate.net. The SU(3) limit of the IBM corresponds to an axially symmetric rotor, a common shape for nuclei in the Dysprosium region.

Description of Electromagnetic Transitions and Quadrupole Properties within IBM

Within the IBM, electromagnetic transition rates, particularly electric quadrupole (E2) transitions, and quadrupole moments are calculated using corresponding operators expressed in terms of boson creation and annihilation operators arizona.educosmosscholars.com. The E2 transition operator, for instance, involves terms that change the number of d bosons by one or two. The parameters of these operators, like the quadrupole structure parameter (χ), are determined by fitting experimental data cosmosscholars.com. The calculated B(E2) values and quadrupole moments provide a crucial test of the IBM's ability to reproduce the observed collective behavior and nuclear shape. Studies applying IBM to nuclei in the rare-earth region, including Dysprosium isotopes, have calculated B(E2) transition probabilities and quadrupole moments, comparing them with available experimental data to assess the model's accuracy in describing the collective structure and deformation researchgate.netmdpi.com.

Analysis of Shape Phase Transitions and Critical Point Symmetries using IBM

The IBM is a powerful tool for studying quantum shape phase transitions in nuclei. The three main dynamical symmetries of the IBM – U(5) (spherical vibrator), SU(3) (axially deformed rotor), and O(6) (γ-unstable rotor) – correspond to different nuclear shapes and represent the vertices of the Casten triangle, which serves as a nuclear phase diagram mdpi.comdidaktorika.grjinr.ru. Transitions between these symmetries as a function of nucleon number (or boson number) can be analyzed within the IBM framework. Critical point symmetries, such as E(5) and X(5), have been introduced to describe the behavior of nuclei at the critical points of these transitions mdpi.comjinr.ruresearchgate.net. While ¹⁵⁸Dy is generally considered to be in a region of prolate deformation, approaching the SU(3) limit, the study of neighboring isotopes like ¹⁵⁶Dy, suggested as a good example of the X(5) critical point symmetry, provides context for understanding the evolution of shape in the Dysprosium chain didaktorika.gr. The IBM allows for the calculation of potential energy surfaces (PES) as a function of deformation parameters, which helps visualize these shape transitions researchgate.netjinr.ru.

Cranking Models and Mean-Field Approaches

Cranking models and mean-field approaches provide complementary descriptions of nuclear structure, particularly at higher excitation energies and spins where collective rotation plays a dominant role and single-particle effects become more prominent.

Cranked Nilsson-Strutinsky Calculations for High-Spin States

Cranked Nilsson-Strutinsky (CNS) calculations are a widely used mean-field approach for describing high-spin states in nuclei. This model involves rotating the nuclear mean field (cranking) and calculating the single-particle energies in the rotating frame using a Nilsson potential. The total energy of the nucleus is then obtained by summing the single-particle energies and applying a Strutinsky shell-correction method. CNS calculations are particularly effective in describing the alignment of individual nucleon angular momenta along the rotation axis, which leads to the observed rotational bands and band crossings at high spins didaktorika.grresearchgate.net. These calculations have been performed for Dysprosium isotopes, including ¹⁵⁸Dy, to interpret the observed high-spin excitation spectra and understand the interplay between collective rotation and single-particle excitations didaktorika.grresearchgate.net. Comparisons between experimental high-spin states and CNS calculations can provide information about the nuclear shape, deformation, and the configurations of the aligned nucleons didaktorika.gr.

Random Phase Approximation (RPA) in the Cranking Framework for Negative-Parity States

The Random Phase Approximation (RPA), often applied within a cranking framework, is a theoretical method used to describe excited states, including negative-parity states, which can arise from collective vibrations or particle-hole excitations. In the cranking framework, RPA calculations can describe the response of the nucleus to small oscillations around the rotating mean-field configuration. This is particularly relevant for understanding vibrational modes built on high-spin states. While the search results specifically mention cranked RPA calculations being compared with results for positive and negative parity vibrational bands in ²³⁸U, and the interpretation of negative-parity bands in ¹⁵⁶Dy as aligned octupole bands understood in terms of quasiparticle configurations using the cranked-shell model, the application of cranked RPA specifically to negative-parity states in ¹⁵⁸Dy would follow similar theoretical principles researchgate.netresearchgate.net. These calculations can help elucidate the nature of negative-parity excitations, distinguishing between collective octupole vibrations and single-particle excitations, and their behavior at increasing angular momentum.

Shell Model and Pseudo-SU(3) Approaches for Dysprosium-158

The nuclear shell model is a fundamental framework that treats nucleons as moving independently in an average potential, with residual interactions between valence nucleons arxiv.orgmdpi.com. For heavier, deformed nuclei like 158Dy, the standard shell model can become computationally challenging due to the large number of particles in open shells.

The pseudo-SU(3) model is an algebraic approach that extends the shell model, particularly useful for describing collective phenomena like rotation and deformation in heavy nuclei researchgate.netaps.orgosti.gov. It utilizes the concept of pseudospin and pseudo-orbital angular momentum to simplify calculations in truncated model spaces researchgate.net.

Studies using the extended pseudo-SU(3) shell model have investigated the energetics of normal parity bands and their B(E2) transition strengths in even-even Dysprosium isotopes, including 158Dy researchgate.netaps.orgosti.gov. This approach incorporates states with pseudospin 1 in addition to the standard pseudospin 0 space to better describe excited normal parity bands researchgate.netaps.org. While the pseudo-SU(3) model can reproduce global features of the energy spectrum in 158Dy, which lies in the transitional region between vibrational and rotational collective modes, discrepancies exist, particularly for states like the 0+ band head which is close in energy to other bands researchgate.net.

Research findings indicate that the pseudo-SU(3) model, even with extensions, faces challenges in perfectly describing nuclei like 158Dy that exhibit characteristics of both vibrational and rotational behavior researchgate.net. Calculations have been performed to determine levels, spin-parity assignments (J, π), rotational bands, and B(E2) values, with comparisons made to experimental data bnl.gov.

Geometric Collective Model Applications to Dysprosium-158

The Geometric Collective Model (GCM), often based on the work of Bohr and Mottelson, describes collective excitations of the nucleus, such as vibrations and rotations, in terms of macroscopic shape variables mdpi.com. This model is particularly suitable for nuclei that exhibit collective behavior and deformation.

The 158Dy nucleus, being in a transitional region, exhibits properties that can be analyzed using collective models. The GCM has been applied to study nuclear shape transitions in isotopic chains, including Dysprosium isotopes uokerbala.edu.iq. These studies often involve calculating potential energy surfaces (PES) to understand the interplay between different nuclear shapes (e.g., spherical, prolate deformed, oblate deformed) as a function of neutron number jinr.ru.

While the provided search results mention the application of the GCM to Dysprosium isotopes and nuclear shape transitions, specific detailed research findings and data tables solely focused on GCM applications to 158Dy were not extensively detailed within the snippets. However, the GCM provides a framework for understanding the observed collective features in 158Dy, such as its transitional character between vibrational and rotational modes researchgate.netuokerbala.edu.iqjinr.ru. The Interacting Boson Model (IBM), an algebraic counterpart to the GCM, has also been used to describe Dysprosium isotopes and their shape transitions uokerbala.edu.iqjinr.ruresearchgate.net. The IBM, particularly in its SU(3) limit, is associated with rotational symmetry, relevant to the deformed character observed in some Dy isotopes uokerbala.edu.iqjinr.ru.

Density Functional Theory (DFT) Integrations in Nuclear Structure Calculations

Density Functional Theory (DFT) is a powerful and versatile microscopic approach used in nuclear structure calculations across the entire nuclear chart mdpi.comarxiv.orgmsu.edu. Unlike the shell model, which focuses on valence nucleons, DFT considers all nucleons and describes the nucleus in terms of its density distribution.

Nuclear DFT employs energy density functionals that are fitted to experimental data and properties of nuclear matter mdpi.comarxiv.org. Relativistic and non-relativistic forms of DFT are used, providing a self-consistent framework for describing nuclear ground states and collective excitations, including deformation and shape coexistence mdpi.comarxiv.orgmsu.edu.

DFT calculations can provide insights into various nuclear properties, including binding energies, radii, and deformation parameters worldscientific.combnl.gov. While the search results highlight the broad application of DFT in nuclear structure and to rare-earth nuclei, specific detailed applications and data tables for 158Dy using DFT were not prominently featured in the provided snippets mdpi.comarxiv.orgmsu.edubnl.govosti.gov. However, DFT is a standard tool for large-scale nuclear structure studies and is used to investigate phenomena like shape evolution and transitions in isotopic chains, which would include Dysprosium isotopes mdpi.comarxiv.orgmsu.eduarxiv.org.

DFT calculations often involve determining potential energy surfaces as a function of deformation parameters, which helps in understanding the favored shapes of the nucleus bnl.govarxiv.org. Relativistic Mean Field (RMF) theory is a basis for covariant DFT and has been successfully applied to describe ground state properties of nuclei, including those in the rare-earth region mdpi.comworldscientific.com.

Summary of Theoretical Approaches and Findings for Dysprosium-158:

Theoretical Framework	Key Concepts Applied to Dy-158	Noted Findings/Applicability
Shell Model / Pseudo-SU(3)	Description of energy bands, B(E2) transitions, pseudospin symmetry.	Reproduces global features but shows discrepancies in transitional 158Dy; useful for excited bands. researchgate.netaps.orgosti.gov
Geometric Collective Model	Description of collective rotations and vibrations, nuclear shape transitions, potential energy surfaces.	Applicable to understanding transitional character; used in studies of shape transitions in Dy isotopes. uokerbala.edu.iqjinr.ru
Density Functional Theory	Microscopic self-consistent description, binding energies, deformation, potential energy surfaces.	Powerful tool for large-scale studies and understanding shape evolution in this mass region; relativistic and non-relativistic forms used. mdpi.comarxiv.orgmsu.edu

Isotope Name	PubChem CID
Dysprosium-158	N/A

Note: Dysprosium-158 is a specific isotope of the element Dysprosium and does not have a PubChem Compound Identification (CID) number, as PubChem is a database for chemical molecules and compounds.

Experimental Methodologies for Investigating Dysprosium 158

In-beam Gamma-ray Spectroscopy Techniques

In-beam gamma-ray spectroscopy is a powerful method for studying the excited states of nuclei, especially those with high angular momentum. This technique involves producing the nucleus of interest in an excited state via a nuclear reaction and then detecting the gamma rays emitted as the nucleus de-excites.

Application of High-Efficiency Germanium Detector Arrays (e.g., Euroball, Gammasphere)

High-efficiency germanium detector arrays like Euroball and Gammasphere have been instrumental in advancing the study of nuclear structure, including that of ¹⁵⁸Dy. researchgate.netresearchgate.netunipd.itinfn.it These arrays consist of multiple germanium detectors, often Compton-suppressed, surrounding the target position. unipd.itepj-conferences.org Their high efficiency and excellent energy resolution allow for the precise measurement of gamma-ray energies and intensities, as well as the detection of multiple gamma rays in coincidence. infn.itepj-conferences.org This capability is crucial for constructing detailed level schemes and determining the properties of excited states, such as spin and parity. aps.org Significant extensions to the high-spin excitation spectrum of ¹⁵⁸Dy have been achieved using these spectrometers. researchgate.netresearchgate.net

Fusion-Evaporation Reaction Mechanisms for Populating Excited States

Fusion-evaporation reactions are commonly used to populate high-spin states in nuclei like ¹⁵⁸Dy. In these reactions, a projectile nucleus fuses with a target nucleus to form a highly excited compound nucleus. This compound nucleus then de-excites by evaporating light particles, primarily neutrons, protons, or alpha particles, followed by the emission of gamma rays. researchgate.netresearchgate.netaps.orgaps.org For instance, high spin states in ¹⁵⁸Dy have been investigated using the ¹⁵⁰Nd(¹²C, 4n) reaction. researchgate.netcapes.gov.br This reaction involves bombarding a ¹⁵⁰Nd target with ¹²C ions, leading to the formation of a compound nucleus which then evaporates four neutrons to produce ¹⁵⁸Dy. researchgate.net Other fusion-evaporation reactions populating ¹⁵⁸Dy via weak 3n or αxn exit channels have also been utilized in experiments with Euroball and Gammasphere. researchgate.netresearchgate.net The study of the continuum gamma decay in ¹⁵²⁻¹⁵⁸Dy following heavy-ion compound reactions has also been performed. capes.gov.brosti.gov

Nuclear Reaction Spectroscopy

Nuclear reaction spectroscopy involves studying the properties of nuclei by analyzing the products of nuclear reactions. This provides information about the energy levels, spins, parities, and spectroscopic strengths of nuclear states.

Utilization of (p,t) and (t,p) Transfer Reactions

Transfer reactions, such as (p,t) and (t,p), are valuable tools for probing nuclear structure, particularly for studying the population of specific states based on the transfer of nucleons. The (p,t) reaction involves the transfer of two neutrons from the target nucleus to the incident proton, resulting in a triton (B1239919) and a residual nucleus with two fewer neutrons. osti.govosti.gov Conversely, the (t,p) reaction involves the transfer of two neutrons from the incident triton to the target nucleus, resulting in a proton and a residual nucleus with two additional neutrons. researchgate.netloradchemical.com These reactions are particularly useful for identifying and characterizing 0⁺ states. researchgate.netloradchemical.com Studies utilizing the (t,p) reaction on various Dysprosium isotopes, including ¹⁵⁸Dy, have been conducted to investigate their energy levels. researchgate.netloradchemical.com For example, angular distributions of the ¹⁵⁸Dy(t,p) reaction have been measured. researchgate.net Similarly, the (p,t) reaction on ¹⁵⁸Dy has been analyzed to study the level structure of ¹⁵⁶Dy. osti.govosti.gov

Heavy-Ion Induced Reactions for High-Spin Studies

Heavy-ion induced reactions, beyond simple fusion-evaporation, are also employed to populate and study high-spin states in nuclei. These reactions can involve various mechanisms, including deep inelastic collisions and transfer reactions, which can populate states with higher angular momentum than light-ion reactions. epa.gov While the search results specifically mention heavy-ion induced fusion-evaporation for populating high-spin states in ¹⁵⁸Dy researchgate.netresearchgate.net, other types of heavy-ion reactions can also contribute to the understanding of its structure at high spins. The study of side-feeding times in even dysprosium isotopes after heavy-ion compound reactions is an example of research utilizing such reactions. capes.gov.br

Studies via Radioactive Decay Schemes

The study of radioactive decay schemes of parent nuclei that decay to ¹⁵⁸Dy provides complementary information about its energy levels and transition properties. When a radioactive nucleus undergoes beta decay or electron capture, it populates excited states in the daughter nucleus, which then de-excites by emitting gamma rays. By measuring the energies, intensities, and coincidences of these gamma rays, a decay scheme can be constructed, revealing the energy levels and decay paths in the daughter nucleus. The decay of ¹⁵⁸Ho and ¹⁵⁸Tb to levels in ¹⁵⁸Dy has been investigated using techniques such as Ge(Li) detectors and coincidence spectroscopy. aps.orgosti.govosti.gov These studies have helped establish the properties of various collective excitations in ¹⁵⁸Dy, including beta-vibrational, gamma-vibrational, and octupole vibrational bands. osti.gov

Detailed Research Findings and Data Tables

Research using these methodologies has provided detailed information about the excited states of ¹⁵⁸Dy. For instance, in-beam gamma-ray spectroscopy following the ¹⁵⁰Nd(¹²C, 4n) reaction has revealed six rotational bands and several interband transitions in ¹⁵⁸Dy. researchgate.net Experiments using Euroball and Gammasphere have extended the observation of several bands in ¹⁵⁸Dy to very high spins, including the yrast band to 42⁺ (tentatively 44⁺), and negative-parity bands to 40⁻ and 41⁻ (tentatively 43⁻). researchgate.netresearchgate.net

Studies using (t,p) reactions have identified new 0⁺ states in ¹⁵⁸Dy at specific excitation energies. researchgate.net

Reaction Type	Observed States (Selected)	Excitation Energy (keV)	Jπ	Reference
(t,p)	0⁺ state	991	0⁺	researchgate.net
(t,p)	0⁺ state	1269	0⁺	researchgate.net
(t,p)	0⁺ state	1549	0⁺	researchgate.net
(t,p)	0⁺ state	1743	0⁺	researchgate.net
(t,p)	0⁺ state	2000	0⁺	researchgate.net
Radioactive Decay of ¹⁵⁸Ho	Beta-vibrational band head	990.6	0⁺	osti.gov
Radioactive Decay of ¹⁵⁸Ho	Gamma-vibrational band head	~1040	2⁺	osti.gov
Radioactive Decay of ¹⁵⁸Ho	Octupole vibrational band head (K=0)	1608.0	1⁻	osti.gov
Radioactive Decay of ¹⁵⁸Ho	Octupole vibrational band head (K=1)	1441.7	1⁻	osti.gov
Radioactive Decay of ¹⁵⁸Ho	Octupole vibrational band head (K=2)	1371.7	2⁻	osti.gov
Radioactive Decay of ¹⁵⁸Ho	Octupole vibrational band head (K=3)	2409.6	3⁻	osti.gov

Radioactive decay studies of ¹⁵⁸Ho have provided information on collective excitations in ¹⁵⁸Dy. osti.gov These studies have identified beta-vibrational, gamma-vibrational, and several octupole vibrational bands with assigned spins and parities. osti.gov A low-lying 0⁺ state at 1710.2 keV with possible collective character has also been reported from decay studies. osti.gov

The high-spin behavior and band crossing systematics in Dysprosium isotopes, including ¹⁵⁸Dy, have been discussed in terms of rotational alignments and shape transitions, often compared with theoretical calculations. researchgate.net

Analysis of Levels Populated in the Decay of Parent Isotopes (e.g., Holmium-158, Erbium-158)

The study of nuclear energy levels in ¹⁵⁸Dy can be conducted by analyzing the decay of its parent isotopes, such as Holmium-158 (¹⁵⁸Ho) and Erbium-158 (¹⁵⁸Er). ¹⁵⁸Ho undergoes electron capture (EC) decay to populate levels in ¹⁵⁸Dy. bnl.gov Similarly, the decay of ¹⁵⁸Er also populates excited states in ¹⁵⁸Dy. dntb.gov.ua

Experimental investigations have involved measuring gamma-ray energies and intensities, as well as conversion electrons emitted during the decay process. Early studies in the 1960s and 1970s focused on the conversion electron spectra from the decay of Holmium and Erbium fractions produced in proton bombardment of Tantalum and the spallation of Tantalum. bnl.gov These measurements helped in deducing nuclear properties and levels in isotopes including ¹⁵⁸Ho and ¹⁵⁸Er, which are relevant to the population of levels in ¹⁵⁸Dy. bnl.gov

Research documented in Nuclear Data Sheets for A=158 compiles experimental data on the decay of ¹⁵⁸Ho and ¹⁵⁸Er, providing information on half-lives, gamma-ray energies and intensities, and conversion electron data. dntb.gov.ua This information is crucial for constructing decay schemes and determining the energy and characteristics (spin and parity) of the levels in the daughter nucleus, ¹⁵⁸Dy. dntb.gov.ua

Coulomb Excitation Studies for Deformation Parameters

Coulomb excitation is a powerful technique used to probe the electromagnetic structure of nuclei and determine parameters related to nuclear deformation, such as electric quadrupole (E2) and hexadecapole (E4) moments. This method involves the inelastic scattering of charged particles, such as alpha particles or heavy ions (e.g., ²⁰⁸Pb), from the target nucleus. aps.orgbnl.gov The excitation occurs solely through the electromagnetic interaction, avoiding the complexities of the nuclear force, provided the bombarding energy is below the Coulomb barrier. arxiv.org

While direct Coulomb excitation studies specifically on ¹⁵⁸Dy are not extensively detailed in the provided snippets, research on other even-even Dysprosium isotopes, such as ¹⁶²Dy and ¹⁶⁴Dy, using alpha particles and ²⁰⁸Pb beams has been performed to deduce B(E2) and B(E4) values and deformation parameters (β₂ and β₄). aps.orgbnl.gov These studies provide insights into the collective behavior and shapes of nearby Dysprosium isotopes, which can inform theoretical models applied to ¹⁵⁸Dy. bnl.gov

Coulomb excitation measurements involve detecting the scattered particles in coincidence with gamma rays emitted by the excited nucleus. bnl.gov The intensities of the observed gamma rays provide information about the transition probabilities between nuclear states, which are directly related to the electromagnetic moments and thus the nuclear deformation. Studies on Dysprosium isotopes have helped in understanding the evolution of nuclear structure in the rare-earth region. bnl.gov

Advanced Spectroscopic Techniques Applied to Dysprosium Isotopes (General Methodologies)

Advanced spectroscopic techniques are widely applied to Dysprosium isotopes to investigate their atomic and nuclear structure properties. These techniques offer high resolution, allowing for detailed studies of energy levels, spins, parities, and electromagnetic moments.

Laser Spectroscopy for Isotopic Shift and Hyperfine Structure Investigations

Laser spectroscopy is a key technique for studying isotopic shifts (IS) and hyperfine structure (HFS) in atoms and ions. mdpi.comoptica.orgresearchgate.netoptica.orgoptica.org These measurements provide valuable information about the nucleus, including changes in mean-square charge radii between isotopes (from isotopic shift) and nuclear electromagnetic moments (from hyperfine structure). mdpi.comresearchgate.net

Several laser spectroscopic methods have been applied to Dysprosium isotopes, including fast-ion-beam laser-fluorescence spectroscopy (FIBLAS) and high-resolution laser-atomic-beam measurements. mdpi.comoptica.orgresearchgate.netoptica.org These techniques achieve high spectral resolution, which is necessary to resolve the closely spaced hyperfine components and measure small isotopic shifts, particularly in complex spectra like that of Dysprosium due to its unfilled 4f shell. mdpi.comoptica.org

Measurements of isotopic shifts for various transitions in both neutral (Dy I) and singly ionized (Dy II) Dysprosium have been performed for a range of isotopes, including the naturally occurring ones. mdpi.comoptica.orgresearchgate.netoptica.orgoptica.org These studies allow for the extraction of mass and field shift components of the isotopic shift, providing information on nuclear size and mass effects. optica.orgoptica.org

Hyperfine structure measurements, typically performed on isotopes with non-zero nuclear spin (such as ¹⁶¹Dy and ¹⁶³Dy), provide values for the magnetic dipole (A) and electric quadrupole (B) hyperfine constants. mdpi.comresearchgate.netoptica.orgoptica.org These constants are related to the nuclear magnetic dipole and electric quadrupole moments, respectively, offering insights into the distribution of magnetism and charge within the nucleus. mdpi.comresearchgate.netresearchgate.net

Laser spectroscopy experiments on Dysprosium have contributed to the classification of energy levels and provided benchmark data for theoretical atomic structure calculations. mdpi.comresearchgate.net Techniques like King plots are used to analyze isotopic shifts across multiple transitions and isotope pairs, helping to identify and understand crossed-second-order effects and validate electronic configuration assignments. optica.orgoptica.orgoptica.orgresearchgate.net

Laser spectroscopy of Dysprosium isotopes is also being explored for applications in fundamental physics, such as the search for a temporal variation of the fine-structure constant, utilizing specific atomic transitions. optica.org Furthermore, laser cooling and trapping of stable Dysprosium isotopes have been achieved for quantum physics experiments, leveraging their strong magnetic properties. wikipedia.org

Data Tables

While specific data tables for ¹⁵⁸Dy from decay or Coulomb excitation studies were not explicitly presented in the search snippets, the general types of data obtained from these methodologies are illustrated by the descriptions of studies on other Dy isotopes.

Table 1: Illustrative Data from Laser Spectroscopy of Dysprosium Isotopes (Based on Search Results)

Isotope Pair	Transition Wavelength (nm)	Isotopic Shift (MHz)	Notes	Source (Illustrative)
¹⁶⁴Dy - ¹⁶²Dy	438.430	~-100 to -200 (estimated from figure)	Dy II transition	mdpi.comresearchgate.net
¹⁶⁴Dy - ¹⁶²Dy	557.662	~-100 to -200 (estimated from figure)	Dy I transition	optica.org
¹⁶⁴Dy - ¹⁶²Dy	421	Specific Mass Shift: 11(7) MHz	Dy I transition	optica.org
¹⁶⁴Dy - ¹⁶²Dy	683.731	Specific Mass Shift: -534 ± 17 MHz	Dy I transition	optica.org

Note: The exact isotopic shift values can vary depending on the specific atomic transition studied.

Table 2: Illustrative Hyperfine Structure Constants for Odd-Mass Dy Isotopes (Based on Search Results)

Isotope	Level J	Magnetic Dipole Constant A (MHz)	Electric Quadrupole Constant B (MHz)	Source (Illustrative)
¹⁶¹Dy	Various	Values reported for specific levels	Values reported for specific levels	mdpi.comresearchgate.netoptica.orgoptica.org
¹⁶³Dy	Various	Values reported for specific levels	Values reported for specific levels	mdpi.comresearchgate.netoptica.orgoptica.org

Note: Hyperfine structure constants are level-dependent. The table indicates that such data are obtained for the odd-mass isotopes with non-zero spin.

Detailed Research Findings

Research findings highlight the complexity of Dysprosium spectra and the need for high-resolution techniques to resolve isotopic and hyperfine structures. mdpi.comoptica.org Laser spectroscopy has provided precise measurements of isotopic shifts and hyperfine constants, improving the understanding of electron configurations and providing data for astrophysical studies and theoretical calculations. mdpi.comresearchgate.net Coulomb excitation studies on neighboring isotopes have revealed information about nuclear deformation, indicating that Dysprosium nuclei in this mass region are deformed. aps.orgbnl.gov Studies of decay from parent isotopes like ¹⁵⁸Ho and ¹⁵⁸Er have been fundamental in establishing the level scheme of ¹⁵⁸Dy. dntb.gov.ua

Compound Names and PubChem CIDs

As noted earlier, Dysprosium-158 is an isotope, not a chemical compound. PubChem is a database for chemical compounds and substances. Therefore, a PubChem CID for the isotope ¹⁵⁸Dy in isolation is not applicable in the same way as for a chemical compound. However, information about the element Dysprosium is available.

Name	PubChem CID	Notes
Dysprosium	23981	Chemical element
Dysprosium-158	N/A	Isotope of Dysprosium

Nuclear Reactions and Astrophysical Contexts Involving Dysprosium 158

Production Mechanisms in Experimental Nuclear Physics

In experimental nuclear physics, ¹⁵⁸Dy can be produced through various nuclear reactions by bombarding target nuclei with different projectiles. Research in this area often involves measuring reaction cross-sections and yields to understand the probability and efficiency of these production routes.

Studies have investigated the production of various dysprosium isotopes, including ¹⁵⁸Dy, through reactions induced by light particles such as protons and alpha particles on different targets. For instance, research has explored proton-induced reactions on natural dysprosium targets at various energy ranges to determine activation cross-sections for the production of several radionuclides, although the focus of one study was on other isotopes like ¹⁵⁹Dy and ¹⁵⁷Dy. arxiv.orgarxiv.org Another study utilized theoretical calculations to analyze the production cross-sections and yields of other dysprosium radioisotopes (¹⁵⁷Dy and ¹⁶⁵Dy) through reactions involving light particles on gadolinium and dysprosium isotopes. researchgate.net

While direct experimental data specifically detailing the production cross-sections and yields of ¹⁵⁸Dy from various targets and reactions in experimental nuclear physics were not extensively detailed in the search results, the broader context of studying nuclear reactions to produce different dysprosium isotopes highlights the experimental efforts in this mass region. Such experiments often involve techniques like stacked foil irradiation and gamma spectrometry to measure the outcomes of these nuclear interactions. arxiv.orgarxiv.orgresearchgate.net The production of ¹⁵⁹Dy, a related isotope, has been observed as a result of capture reactions on impurity ¹⁵⁸Dy in experiments aimed at producing other isotopes like ¹⁶³Ho. plos.org

Role in Nucleosynthesis Pathways and p-process Reaction Networks

Dysprosium-158 plays a role in the complex network of nuclear reactions responsible for the creation of elements heavier than iron in stars, a process known as nucleosynthesis. Specifically, it is considered one of the p-nuclei, a group of proton-rich isotopes that cannot be solely produced by the slow (s-process) or rapid (r-process) neutron-capture processes. aanda.orguni-frankfurt.deoup.comfrontiersin.org

The p-nuclei are primarily synthesized through a network of photodisintegration reactions (like (γ,n), (γ,p), and (γ,α)) and charged-particle reactions in high-temperature astrophysical environments, a process often referred to as the γ-process or p-process. aanda.orguni-frankfurt.defrontiersin.orgnih.gov These processes are thought to occur in scenarios like core-collapse supernovae or Type Ia supernovae. aanda.orgmsu.ru

Dysprosium-158 is one of the stable isotopes whose abundance in the cosmos is studied to test and improve models of the p-process. aanda.orguni-frankfurt.deoup.comnih.gov While the majority of heavy nuclei are formed by neutron capture, the existence of neutron-deficient isotopes like ¹⁵⁸Dy points to the operation of other mechanisms. aanda.orguni-frankfurt.de

Research indicates that ¹⁵⁸Dy can be synthesized through p-process reaction networks. nih.gov For instance, the extinct radionuclide ¹⁵⁴Dy is involved in p-process networks that contribute to the synthesis of several nuclides, including ¹⁵⁸Dy, which are shielded from s- and r-nucleosynthesis. nih.gov The production of p-nuclei, including ¹⁵⁸Dy, in astrophysical models is sensitive to the rates of various nuclear reactions. oup.comictp.it Uncertainties in these reaction rates can affect the predicted abundances of p-nuclei. oup.com

Studies analyzing γ-process nucleosynthesis in core-collapse supernovae have indicated that ¹⁵⁸Dy can have a partial contribution from this process, particularly in scenarios involving C-O shell mergers which operate at lower temperatures compared to the supernova explosion itself. aanda.org

The astrophysical reaction rates relevant to the p-process, including those involving isotopes in the mass region of Dysprosium, are often calculated using theoretical models, but experimental data are crucial for constraining and improving these models. ictp.itresearchgate.net Experimental efforts, such as measurements of (p,γ) cross-sections on isotopes near ¹⁵⁸Dy, are important for verifying nuclear reaction models and providing rates for the relevant photodisintegration reactions in the γ-process. researchgate.net

Data Table:

Isotope Name	Symbol	Atomic Number (Z)	Neutron Number (N)	Mass Number (A)	Natural Abundance (%)	PubChem CID
Dysprosium-158	¹⁵⁸Dy	66	92	158	0.095 buyisotope.comchemlin.org	131708391 nih.gov

Note: Dysprosium-158 is an isotope, not a chemical compound. PubChem primarily lists chemical substances and compounds, but also includes some isotopes. The CID provided is for the isotope ¹⁵⁸Dy.

Comparative and Systematic Studies of Dysprosium 158

Isotopic Chain Trends in Dysprosium (A=156-164) Nuclear Structure Evolution

The Dysprosium isotopic chain includes several stable isotopes ranging from A=156 to A=164. chemlin.org Studying these isotopes helps to understand how the addition of neutrons affects the nuclear structure at a constant proton number (Z=66). Dysprosium isotopes, particularly in the mass range of 152-158Dy, have been subjects of research regarding their continuum gamma-decay after heavy-ion compound reactions. capes.gov.br The evolution of yrast structure in even-even Dysprosium isotopes, specifically from 164Dy to 174Dy, has been investigated using the projected shell model, showing good agreement with experimental data for yrast levels. iphy.ac.cn These studies predict that an energy minimum for the first 2+ state exists around the neutron mid-shell in these isotopes. iphy.ac.cn The sharpness of the back-bending phenomenon, related to the alignment of nucleon angular momenta, has been observed to become stronger as the neutron number increases along the Dysprosium isotopic chain, with some irregularities noted in 170Dy. iphy.ac.cn The shift of the neutron Fermi level as neutron number increases contributes to the oscillating behavior of back-bending. iphy.ac.cn

Data on the natural abundance and nuclear spin of stable Dysprosium isotopes (A=156-164) are presented in the table below. chemlin.orgwebelements.com

Isotope	Natural Abundance (%)	Nuclear Spin (I)
Dy	0.056(3)	0+
Dy	0.095(3)	0+
Dy	2.329(18)	0+
Dy	18.889(42)	5/2+
Dy	25.475(36)	0+
Dy	24.896(42)	5/2-
Dy	28.260(54)	0+

Isobaric and Isotone Systematics in the N=92, Z=66 Region

Dysprosium-158 has 66 protons and 92 neutrons. chemlin.org Studying its properties in comparison to nuclei with the same neutron number (isotones, N=92) or the same mass number (isobars, A=158) provides insights into the evolution of nuclear structure as the proton or neutron number changes, respectively.

For N=92 isotones, which include nuclei like Sm, Gd, Dy, Er, and Yb, systematic studies of excited states can reveal trends in collectivity and deformation. chemlin.orgosti.gov Research suggests that the first excited 0+ states in N=92 isotones have a similar structure, as indicated by consistently strong populations in (p,t) reactions where data is available. researchgate.net Potential energy surfaces calculated using covariant density functional theory indicate that N=92 nuclides become gamma rigid. osti.gov

For A=158 isobars, comparing the properties of nuclei like Pr, Nd, Pm, Sm, Eu, Gd, Tb, Dy, Ho, and Er allows for the investigation of the effects of changing the proton-neutron ratio at a constant mass. chemlin.org

A table of N=92 isotones and A=158 isobars, including Dysprosium-158, is shown below. chemlin.org

Z	Isotone (N=92)	Isobar (A=158)
53	I
54	Xe
55	Cs
56	Ba
57	La
58	Ce
59	Pr	Pr
60	Nd	Nd
61	Pm	Pm
62	Sm	Sm
63	Eu	Eu
64	Gd	Gd
65	Tb	Tb
66	Dy	Dy
67	Ho	Ho
68	Er	Er
69	Tm	Tm
70	Yb	Yb
71	Lu	Lu
72	Hf	Hf
73	Ta	Ta
74	W	W
75	Re
76	Os
77	Ir
78	Pt
79	Au
80	Hg

Evolution of Nuclear Structure Across the Rare-Earth Region

The rare-earth region, where Dysprosium is located, is known for exhibiting a rich variety of nuclear structures and undergoing significant shape transitions. researchgate.netosti.gov Nuclei in this region, particularly around N=90, are well-known examples of the evolution of nuclear structure with excitation energy and angular momentum, displaying phenomena like backbends and shape changes. ornl.govworldscientific.com

The rare-earth nuclei, including isotopes of Nd, Sm, Gd, and Dy, are known to undergo a shape-phase transition around N=90, transitioning from vibrational to rotational behavior, corresponding to a change from spherical to axially symmetric deformed shapes. scielo.org.mx This transition can be experimentally verified by examining the evolution of the R4/2 ratio (E(4+)/E(2+)) or the quadrupole moment. scielo.org.mx Dysprosium isotopes, specifically the Dy chain, have been studied within the Interacting Boson Model to examine the transition from spherical vibrator U(5) to axially symmetric prolate deformed rotator SU(3). researchgate.net Dy is considered a good candidate for the critical point symmetry X(5) in this transition. researchgate.net

The evolution of collectivity in the rare-earth nuclei is a key area of research, with studies focusing on the interplay of nucleon interactions and the emergence of collective behavior. osti.gov High-precision measurements of electromagnetic transition strengths, particularly B(E2) values, are crucial observables for studying these phenomena and testing theoretical models. mdpi.comepj-conferences.org

Compound Names and PubChem CIDs

As Dysprosium-158 is an isotope and not a chemical compound, it does not have a PubChem CID. The table below lists the isotope and clarifies its nature.

Name	PubChem CID	Notes
Dysprosium-158	N/A	Isotope of Dysprosium

Future Research Directions and Open Questions in Dysprosium 158 Nuclear Research

Precision Measurements of Nuclear Observables

Future research will continue to emphasize high-precision measurements of various nuclear observables in ¹⁵⁸Dy. These measurements provide critical data points for testing and refining nuclear models. Key observables include:

Energy Levels and Transition Probabilities: More precise determination of the energies and characteristics of excited states in ¹⁵⁸Dy is essential. This involves studying gamma-ray transitions between energy levels. Reduced probabilities for intra- and interband E2 transitions in excited collective states of even-even nuclei like ¹⁵⁸Dy are analyzed to understand collectivity and deformation. researchgate.net

Nuclear Moments: Precise measurements of nuclear magnetic dipole and electric quadrupole moments offer insights into the distribution of magnetism and charge within the nucleus. Experimental techniques, such as laser spectroscopy, are employed to determine these moments by studying the hyperfine structure and isotope shifts. aps.orgmdpi.comkuleuven.be Although ¹⁵⁸Dy has a nuclear spin of 0, which means it does not have a magnetic dipole or electric quadrupole moment in its ground state, studying these properties in neighboring odd-mass isotopes and through excited states in ¹⁵⁸Dy remains relevant for understanding the nuclear landscape in this region. aps.orgrsc.org

Lifetimes of Excited States: Measuring the lifetimes of excited states provides information about the transition strengths and the underlying nuclear structure.

Charge Radii and Isotope Shifts: High-resolution laser spectroscopy can also be used to measure isotope shifts, which provide information about changes in the nuclear charge radius between different isotopes. aps.orgmdpi.com

Future experiments aim to reduce experimental uncertainties in these measurements, often requiring improved detector systems and experimental methodologies.

Advancements in Theoretical Models and Computational Nuclear Physics

Theoretical nuclear physics plays a vital role in interpreting experimental data and predicting nuclear behavior. For ¹⁵⁸Dy, future research will focus on advancing theoretical models and computational techniques, including:

Refinement of Nuclear Structure Models: Various nuclear models, such as the liquid drop model, shell model, collective model, and interacting boson model, are used to describe nuclear properties. kharagpurcollege.ac.in Advancements are needed to improve the accuracy of these models in describing the specific characteristics of ¹⁵⁸Dy, particularly its collective behavior and deformation. researchgate.netresearchgate.net Comparisons between theoretical and experimental values of reduced probabilities for E2 transitions show good agreement for various states, including high-spin ones. researchgate.net

Microscopic and Macroscopic Approaches: Combining microscopic approaches, which consider the interactions between individual nucleons, with macroscopic models, which treat the nucleus as a whole, can lead to a more comprehensive understanding.

Large-Scale Computations: Increased computational power allows for more complex and realistic simulations of nuclear structure and reactions involving isotopes like ¹⁵⁸Dy.

Effective Field Theories: Developing and applying effective field theories can help connect the fundamental theory of quantum chromodynamics (QCD) to the low-energy behavior of nuclei. osu.edu

Theoretical calculations are used to predict unmeasured nuclear properties and to interpret experimental results, such as B(E2) ratios and energy ratios in isotopes like ¹⁵⁸Dy and its neighbors. researchgate.net

Development of Novel Experimental Approaches and Detector Systems

Progress in nuclear research is often driven by the development of new experimental techniques and more sensitive detector systems. For studying ¹⁵⁸Dy and other rare isotopes, future directions include:

Advanced Gamma-Ray Tracking Arrays: Detector systems like Gammasphere, GRETINA, and the upcoming GRETA offer significantly enhanced sensitivity and resolution for detecting gamma rays emitted from excited nuclei, enabling the study of more exotic and weakly produced isotopes. lbl.govjaea.go.jp

Improved Spectrometers and Detection Techniques: Development of more precise mass spectrometers and techniques for measuring nuclear moments and charge radii, such as advanced laser spectroscopy techniques, will be crucial. mdpi.comkuleuven.be

Radioactive Ion Beam Facilities: Facilities capable of producing and accelerating radioactive ion beams allow for the study of isotopes far from stability, although ¹⁵⁸Dy is stable. However, reactions involving ¹⁵⁸Dy or the study of its production in nuclear processes are relevant. nih.gov

Techniques for Studying Nuclear Reactions: Developing new methods to study nuclear reactions involving ¹⁵⁸Dy can provide information about its structure and its role in astrophysical processes. The photodisintegration average cross sections of dysprosium p-nuclei, including ¹⁵⁸Dy, have been experimentally determined, and theoretical calculations are used in this context. researchgate.net

These advancements in experimental capabilities will enable researchers to probe the nuclear structure of ¹⁵⁸Dy with unprecedented detail, addressing current open questions and potentially revealing new phenomena.

Data Table: Natural Abundance and Atomic Mass of Stable Dysprosium Isotopes

While specific detailed research findings for ¹⁵⁸Dy in table format were not extensively found in the search results beyond mentions of energy levels and transition probabilities within broader nuclear structure studies researchgate.netresearchgate.net, the natural abundance and atomic mass of dysprosium isotopes are well-established nuclear data.

Isotope	Natural Abundance (%) britannica.com	Atomic Mass (Da) buyisotope.com
¹⁵⁶Dy	0.06	-
¹⁵⁸Dy	0.10	157.92441
¹⁶⁰Dy	2.33	-
¹⁶¹Dy	18.9	-
¹⁶²Dy	25.5	-
¹⁶³Dy	24.9	-
¹⁶⁴Dy	28.3	-

Compound Names and PubChem CIDs

As clarified, Dysprosium-158 is an isotope, not a chemical compound. PubChem primarily lists chemical substances. The entry for elemental Dysprosium is available.

Name	PubChem CID
Dysprosium	23912 fishersci.comamericanelements.com
Dysprosium-158	N/A

Q & A

Basic Research Questions

Q. What experimental methodologies are employed to determine the nuclear properties of Dy-158, such as half-life and decay modes?

• Methodological Answer : Dy-158’s nuclear properties are typically determined via gamma-ray spectroscopy and mass spectrometry. For half-life measurement, researchers irradiate dysprosium oxide targets in a neutron flux to produce Dy-158, followed by isolation using chemical separation techniques (e.g., ion-exchange chromatography). Decay curves are constructed by tracking gamma emissions over time with high-purity germanium (HPGe) detectors. Calibration against known standards and statistical error analysis are critical for accuracy .

Q. How is Dy-158 synthesized in laboratory settings, and what are the common challenges in its production?

• Methodological Answer : Dy-158 is synthesized via neutron capture reactions using enriched Dy-156 or Dy-157 targets in nuclear reactors. Post-irradiation, isotopic separation is performed using electromagnetic mass separators or laser ablation techniques. Key challenges include minimizing isotopic contamination (e.g., Dy-160) and ensuring sufficient yield for experimental use. Protocols for target preparation and irradiation parameters must be rigorously documented to ensure reproducibility .

Q. What characterization techniques are most effective for verifying the purity and isotopic composition of Dy-158 samples?

• Methodological Answer : Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS) are gold-standard techniques for isotopic purity verification. Secondary Ion Mass Spectrometry (SIMS) can map isotopic distribution at micro-scale resolutions. Researchers must cross-validate results with neutron activation analysis to account for potential contamination from other lanthanides .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported decay data for Dy-158, such as variations in half-life measurements?

• Methodological Answer : Discrepancies often arise from differences in detector calibration, sample purity, or statistical models. A systematic approach includes:

• Replicating experiments under controlled conditions (e.g., identical neutron flux, detector geometry).
• Applying Bayesian statistical models to account for measurement uncertainties.
• Cross-referencing data with international nuclear databases (e.g., IAEA Nuclear Data Section) to identify outliers .

Q. What advanced separation techniques are recommended for isolating Dy-158 from mixed dysprosium isotopes in high-background environments?

• Methodological Answer : Laser Isotope Separation (LIS) and Multi-Step Chromatography (MSC) are effective for high-purity isolation. LIS exploits isotopic shifts in electronic transitions, while MSC uses tailored eluent gradients (e.g., HNO₃/α-HIBA) to separate lanthanides. Researchers must optimize parameters such as laser wavelength (for LIS) and column temperature (for MSC) to mitigate co-elution of adjacent isotopes .

Q. How can computational modeling improve the prediction of Dy-158’s neutron capture cross-sections for reactor design applications?

• Methodological Answer : Density Functional Theory (DFT) and Monte Carlo N-Particle (MCNP) simulations are used to model neutron interactions. Key steps include:

• Validating models against experimental data from fast neutron facilities (e.g., LANSCE).
• Incorporating resonance integrals and Doppler broadening effects.
• Iteratively refining parameters using sensitivity analysis to reduce prediction uncertainties .

Q. What strategies are employed to address spectral interference in gamma-ray spectroscopy of Dy-158 decay products?

• Methodological Answer : Spectral deconvolution algorithms (e.g., Hypermet-PC) are applied to disentangle overlapping gamma peaks. Researchers should:

• Use high-resolution HPGe detectors with low-background shielding.
• Perform energy calibration with multi-nuclide standards (e.g., Eu-152, Co-60).
• Apply covariance analysis to quantify interference contributions .

Methodological Frameworks for Research Design

• Hypothesis Testing : Align research questions with the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant). For example, a study on Dy-158’s role in neutron moderators must demonstrate feasibility in sample acquisition and novelty in application .
• Data Analysis : Follow ’s guidelines for labeling data fields (e.g., NEMSIS standards) and applying mathematical formulas to isotopic yield calculations. Use tools like Python’s SciPy or R’s nuclear data packages for statistical modeling .
• Ethical Replication : Document experimental protocols exhaustively, including irradiation parameters and detector calibrations, to enable independent verification .